Cas no 1804141-01-2 (1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804141-01-2
• MF: C₁₁H₇BrF₆O₂S
• MW: 397.131502389908
• CID: 4976500
• Update Time: 2025-06-15

1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H7BrF6O2S/c12-5-7(19)3-6-1-2-8(20-10(13,14)15)9(4-6)21-11(16,17)18/h1-2,4H,3,5H2
• InChI Key： KFBQMWRUGAWMAI-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C=1)SC(F)(F)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 360
• XLogP3: 5.2
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1804141-01-2)

The compound 1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1804141-01-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one, which serves as a key intermediate in the development of novel bioactive molecules. The presence of both trifluoromethoxy and trifluoromethylthio groups in its structure enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Researchers have successfully employed this compound in the synthesis of various derivatives with potential applications in anti-inflammatory, anticancer, and antimicrobial therapies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one exhibits promising inhibitory effects against several disease-relevant targets. Notably, its derivatives have shown potent activity against protein kinases involved in cancer progression, with IC50 values in the low micromolar range. These findings suggest that further optimization of this scaffold could lead to the development of novel kinase inhibitors for cancer treatment.

The mechanism of action of this compound and its derivatives is currently under investigation. Recent structural biology studies have provided insights into the molecular interactions between these compounds and their biological targets. X-ray crystallography data has revealed that the trifluoromethylthio group plays a crucial role in forming hydrophobic interactions with target proteins, while the bromoacetone moiety serves as an electrophilic warhead for covalent modification of cysteine residues in the active site.

From a pharmaceutical development perspective, researchers have begun addressing the pharmacokinetic properties of 1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one derivatives. Recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that these compounds generally exhibit favorable metabolic stability and moderate plasma protein binding. However, challenges remain in improving their aqueous solubility and oral bioavailability, which are currently the focus of ongoing structure-activity relationship (SAR) studies.

The safety profile of this compound class has also been investigated in recent preclinical studies. While the parent compound shows some cytotoxicity at higher concentrations, structural modifications have successfully reduced off-target effects while maintaining therapeutic activity. These findings underscore the importance of careful structural optimization in the development of safe and effective drug candidates based on this scaffold.

Looking forward, several research groups have reported plans to advance selected derivatives of 1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one into more advanced preclinical development. The compound's unique combination of chemical features and demonstrated biological activity positions it as a promising starting point for the development of novel therapeutic agents targeting various diseases, particularly in the areas of oncology and inflammatory disorders.

In conclusion, the growing body of research on 1-Bromo-3-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1804141-01-2) highlights its potential as a valuable scaffold in medicinal chemistry. While challenges remain in optimizing its drug-like properties, the recent advances in understanding its biological activity and mechanism of action provide a solid foundation for future drug discovery efforts. Continued research in this area is expected to yield novel therapeutic candidates with improved efficacy and safety profiles.